Cas no 229177-39-3 ((4-aminocyclopent-2-en-1-yl)methanol)

• Product Name: (4-aminocyclopent-2-en-1-yl)methanol
• CAS No: 229177-39-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD24127076
• CID: 5241893
• PubChem ID: 10313113
• Update Time: 2026-03-08

(4-aminocyclopent-2-en-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-methanol, 4-amino-
• (4-aminocyclopent-2-en-1-yl)methanol

• MDL： MFCD24127076
• Inchi： 1S/C6H11NO/c7-6-2-1-5(3-6)4-8/h1-2,5-6,8H,3-4,7H2
• InChI Key： UXKZFJDNFBNQHE-UHFFFAOYSA-N
• SMILES： C1(CO)CC(N)C=C1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (4-aminocyclopent-2-en-1-yl)methanol

Recent Advances in the Application of (4-aminocyclopent-2-en-1-yl)methanol (CAS: 229177-39-3) in Chemical Biology and Pharmaceutical Research

In recent years, (4-aminocyclopent-2-en-1-yl)methanol (CAS: 229177-39-3) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. This compound, characterized by its unique cyclopentene ring structure and functional groups, has been extensively studied for its potential applications in drug discovery and chemical biology. The presence of both amino and hydroxyl groups in its structure allows for versatile chemical modifications, making it a valuable building block in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the use of (4-aminocyclopent-2-en-1-yl)methanol as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. The study also emphasized the compound's role in improving the pharmacokinetic properties of the resulting inhibitors, such as enhanced solubility and metabolic stability.

Another significant development was reported in the field of antiviral research. A team from the University of California, San Francisco, utilized (4-aminocyclopent-2-en-1-yl)methanol to develop a series of nucleoside analogs with broad-spectrum antiviral activity. The compound's cyclopentene scaffold was found to mimic the natural ribose moiety, enabling the analogs to effectively inhibit viral polymerases. This research, published in Nature Communications (2023), opens new avenues for the treatment of RNA viral infections, including influenza and SARS-CoV-2.

In addition to its applications in drug discovery, (4-aminocyclopent-2-en-1-yl)methanol has also been employed in chemical biology studies. A recent paper in Angewandte Chemie (2023) described its use as a versatile linker for the conjugation of biomolecules, such as peptides and oligonucleotides. The researchers demonstrated that the compound's amino and hydroxyl groups could be selectively functionalized, allowing for the precise control of conjugation sites and orientations. This approach has significant implications for the development of targeted therapeutics and diagnostic probes.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (4-aminocyclopent-2-en-1-yl)methanol. A study in Organic Process Research & Development (2023) addressed these issues by optimizing the synthetic route and purification protocols, resulting in improved yields and purity. The authors also highlighted the importance of quality control measures to ensure the reproducibility of research involving this compound.

In conclusion, (4-aminocyclopent-2-en-1-yl)methanol (CAS: 229177-39-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive building block for the development of novel bioactive molecules. Future research should focus on expanding its applications and addressing the remaining synthetic challenges to fully realize its potential in drug discovery and beyond.